![molecular formula C13H17NO4 B575713 Benzyl (3S,4S)-3,4-dihydroxypiperidine-1-carboxylate CAS No. 167097-00-9](/img/structure/B575713.png)
Benzyl (3S,4S)-3,4-dihydroxypiperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Benzyl (3S,4S)-3,4-dihydroxypiperidine-1-carboxylate” is a chemical compound . It is also known as “(3S,4S)-Benzyl 3,4-dihydroxypyrrolidine-1-carboxylate” and has a CAS Number of 596793-30-5 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code1S/C12H15NO4/c14-10-6-13(7-11(10)15)12(16)17-8-9-4-2-1-3-5-9/h1-5,10-11,14-15H,6-8H2/t10-,11-/m0/s1
. This indicates that the compound has a molecular weight of 237.26 . Physical And Chemical Properties Analysis
This compound is a solid or semi-solid or liquid at room temperature . It should be stored in a dry environment at 2-8°C .Mechanism of Action
The mechanism of action of Benzyl (3S,4S)-3,4-dihydroxypiperidine-1-carboxylate DHP is not fully understood, but it is believed to involve the modulation of neurotransmitters in the brain. Specifically, this compound DHP has been found to increase the levels of acetylcholine in the brain, which is a neurotransmitter that is important for memory and cognitive function.
Biochemical and Physiological Effects:
In addition to its potential therapeutic applications, this compound DHP has also been found to have a range of biochemical and physiological effects. For example, the compound has been found to have antioxidant properties, which may make it useful for the treatment of conditions such as oxidative stress and inflammation. Benzyl DHP has also been found to have anti-inflammatory properties, which may make it useful for the treatment of conditions such as arthritis and other inflammatory disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using Benzyl (3S,4S)-3,4-dihydroxypiperidine-1-carboxylate DHP in lab experiments is that it is relatively easy to synthesize and purify. Additionally, the compound has been found to have a range of potential applications in scientific research, which makes it a versatile tool for researchers. However, one of the limitations of using this compound DHP in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are a number of potential future directions for research involving Benzyl (3S,4S)-3,4-dihydroxypiperidine-1-carboxylate DHP. One area of research that is particularly promising is the development of new therapeutic agents for the treatment of neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound DHP, which may lead to the development of new drugs and treatments for a range of conditions. Finally, there is a need for more research into the potential side effects and limitations of using this compound DHP in lab experiments, which may help to guide future research in this area.
Synthesis Methods
The synthesis of Benzyl (3S,4S)-3,4-dihydroxypiperidine-1-carboxylate DHP involves a series of chemical reactions that can be carried out in a laboratory setting. The first step involves the reaction of piperidine with ethyl acetoacetate to form a piperidine derivative. This derivative is then reacted with this compound bromide to form this compound DHP. The final product can be purified through a series of recrystallization steps.
Scientific Research Applications
Benzyl DHP has been found to have a range of potential applications in scientific research. One of the most promising areas of research involves the compound's potential as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Benzyl DHP has been found to have neuroprotective properties, which may make it a useful treatment option for these conditions.
Safety and Hazards
Properties
IUPAC Name |
benzyl (3S,4S)-3,4-dihydroxypiperidine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO4/c15-11-6-7-14(8-12(11)16)13(17)18-9-10-4-2-1-3-5-10/h1-5,11-12,15-16H,6-9H2/t11-,12-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNUMISHXYWFZCE-RYUDHWBXSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC(C1O)O)C(=O)OCC2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(C[C@@H]([C@H]1O)O)C(=O)OCC2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30653104 |
Source
|
Record name | Benzyl (3S,4S)-3,4-dihydroxypiperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30653104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
167097-00-9 |
Source
|
Record name | Benzyl (3S,4S)-3,4-dihydroxypiperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30653104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.